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Compound of Interest

Compound Name: 2,6-Bis(trifluoromethyl)pyridine

Cat. No.: B1297899 Get Quote

Safe Handling and Disposal of 2,6-
Bis(trifluoromethyl)pyridine
This guide provides essential safety and logistical information for the handling and disposal of

2,6-Bis(trifluoromethyl)pyridine, tailored for researchers, scientists, and drug development

professionals. Following these procedures is critical for ensuring laboratory safety.

Chemical and Physical Properties
A summary of key quantitative data for 2,6-Bis(trifluoromethyl)pyridine is provided in the

table below.

Property Value

Molecular Weight 215.10 g/mol [1]

Form Solid[1]

Melting Point 55-59 °C[1]

Boiling Point 82 °C @ 18 mmHg[1]

Flash Point 67.2 °C (153.0 °F)[1]

CAS Number 455-00-5[1]
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Operational Plan for Safe Handling
Hazard Summary: 2,6-Bis(trifluoromethyl)pyridine is a flammable solid that is toxic if

swallowed, harmful in contact with skin, and causes skin and serious eye irritation.[1][2][3][4] It

may also cause respiratory irritation.[3][5]

Engineering Controls
Fume Hood: Always handle 2,6-Bis(trifluoromethyl)pyridine inside a properly functioning

certified laboratory chemical fume hood.[6]

Ventilation: Ensure the work area is well-ventilated to prevent the accumulation of dust or

vapors.[7][8]

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible, within a 10-second travel distance (approximately 50 feet) of the handling area.

[6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling this chemical:

Eye and Face Protection: Wear chemical safety goggles with side-shields conforming to

EN166 or NIOSH-approved eyeshields.[1][5] A face shield should also be used for additional

protection.[1]

Skin Protection:

Gloves: Wear chemical-impermeable gloves.[2] Always inspect gloves for integrity before

use and use proper glove removal technique to avoid skin contact.[5]

Protective Clothing: Wear a fully-buttoned lab coat or impervious clothing to prevent skin

exposure.[5][9]

Respiratory Protection:

For routine handling in a fume hood, respiratory protection may not be necessary.
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If there is a risk of inhalation or for nuisance exposures, use a NIOSH-approved P95 (US)

or P1 (EU EN 143) particle respirator.[5]

For higher-level protection or in case of ventilation failure, use type OV/AG/P99 (US) or

ABEK-P2 (EU EN 143) respirator cartridges.[5] A type P3 (EN 143) respirator cartridge is

also recommended.[1]

Handling Procedures
Preparation: Before handling, ensure all required PPE is donned correctly and that the fume

hood is operational.

Weighing and Transfer:

Handle as a solid, being careful to avoid creating dust.[2][8]

Use spark-free tools and equipment.[10]

Keep containers securely sealed when not in use.[7]

General Hygiene:

Avoid all personal contact, including inhalation.[7]

Do not eat, drink, or smoke in the handling area.[7][9]

Wash hands thoroughly with soap and water after handling, before breaks, and at the end

of the workday.[7][11]

Storage
Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[3][7]

Store away from heat, sparks, open flames, and other sources of ignition.[2][3]

Store away from incompatible materials and foodstuff containers.[7]

Emergency and Disposal Plans
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Accidental Release Measures
In the event of a spill, follow the workflow below. The primary goal is to ensure personnel safety

and prevent environmental contamination.
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Initial Response & Assessment

Small Spill Response
Large Spill Response

Final Steps

Spill Occurs

Evacuate Immediate Area
Alert Colleagues

Assess Spill Size
(Small vs. Large)

Don Full PPE:
- Respirator (if needed)

- Goggles & Face Shield
- Chemical-Resistant Gloves

- Lab Coat

Small Spill

Secure the Area
Restrict Access

Large Spill

Cover with Inert Absorbent
(e.g., vermiculite, dry sand)

Sweep or Shovel into
Waste Container

Decontaminate Spill Area
with Soap and Water

Contact Emergency Services
& EH&S Immediately

Label and Dispose of Waste
as Hazardous Material

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 2,6-Bis(trifluoromethyl)pyridine spill.
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Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[2][8] Use

personal protective equipment as detailed above.

Ignition Sources: Remove all sources of ignition.[2][3]

Containment & Cleaning: For dry spills, use dry clean-up procedures.[7] Sweep up the

material and place it in a suitable, closed container for disposal.[11] Avoid letting the product

enter drains.[5][8]

First Aid Measures
Immediate medical attention is crucial in case of exposure.

General Advice: Move the affected person out of the dangerous area and show the Safety

Data Sheet (SDS) to the attending physician.[5]

Inhalation: Move the person into fresh air. If breathing is difficult or stops, provide artificial

respiration. Consult a physician immediately.[3][5]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing and wash it before reuse. Consult a physician.[3][5]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes.

Remove contact lenses if present and easy to do. Continue rinsing and consult a physician

immediately.[3][5]

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Never give

anything by mouth to an unconscious person. Call a physician or Poison Control Center

immediately.[2][3][5]

Disposal Plan
Waste material must be handled as hazardous waste.

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[8] Options include burial in a specifically licensed landfill or incineration in

a licensed facility after mixing with a suitable combustible material.[7]
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Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[8]

Regulations: All disposal practices must be in accordance with local, state, and federal

regulations.[12] Do not let the product enter drains or the environment.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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